Neodymium;nitrate

• Molecular Formula: NNdO3-
• Molecular Weight: 206.25 g/mol
• InChI: InChI=1S/NO3.Nd/c2-1(3)4;/q-1
• InChIKey: CZIWUUDXVMLVCO-UHFFFAOYSA-N

Neodymium Nitrate Procurement Evidence Guide

Neodymium nitrate, typically supplied as the hexahydrate Nd(NO₃)₃·6H₂O (CAS 16454‑60‑7), is a water‑soluble lanthanide salt that serves as a critical precursor for neodymium‑based catalysts, optical materials, and magnetic alloys [1]. Like other light rare‑earth nitrates, it participates in gradual thermal decomposition and weak aqueous complexation; however, procurement decisions cannot rely on class‑level assumptions because subtle variations in thermal stability, hydrolysis behaviour, and optical signature create meaningful process‑control differences [2]. This guide isolates the quantifiable differentiators that justify selecting neodymium nitrate over praseodymium, cerium, or lanthanum nitrate for specific research or industrial workflows.

Precursor chemistry Thermal precursor for oxide ceramics and catalysts

Aqueous processing pH-dependent speciation control for sol-gel synthesis

Optical doping Nd³⁺ 4f-4f absorption fingerprint for glass and crystal doping

Rare-earth separation Predictable nitrate feed for Nd/Pr solvent extraction cascades

• [1] Melnikov, P.; Arkhangelsky, I. V.; Nascimento, V. A.; Oliveira, L. C. S.; Wandekoken, G. A.; Albuquerque, D. M. Thermoanalytical behavior of neodymium nitrate hexahydrate Nd(NO₃)₃·6H₂O. J. Therm. Anal. Calorim. 2019, 139, 3493–3497. View Source
• [2] Van Vuuren, C. P. J.; Strydom, C. A. The thermal decomposition of neodymium nitrate. Thermochim. Acta 1986, 104, 293–298. View Source

Why Neodymium Nitrate Cannot Be Replaced

Lanthanide nitrates are often treated as interchangeable “Ln(NO₃)₃” commodities, yet even adjacent members of the series display measurably divergent thermal decomposition kinetics, solution chemistry, and spectroscopic behaviour [1]. For example, the activation energy for the ignition of neodymium nitrate complexes exceeds that of praseodymium and cerium analogs [2], while Nd³⁺ exhibits stronger hydrolysis (lower pKₐ) than La³⁺, altering speciation in aqueous processing [3]. Furthermore, the low intrinsic separation factor between Nd and Pr (β ≈ 1.6–1.7) makes solvent‑extraction workflows highly sensitive to the starting nitrate form [4]. Substituting one lanthanide nitrate for another without acknowledging these quantitative differences can shift decomposition onset, change solution pH stability, and degrade optical or catalytic performance. The evidence below provides the numerical basis for deliberate, specification‑driven procurement of neodymium nitrate.

Thermal decomposition mismatch

Nd nitrate decomposes with higher activation energy than Ce or La nitrates; substituting may shift calcination onset and alter oxide crystallite nucleation.

Hydrolysis behaviour differs

Nd³⁺ hydrolyses at lower pH (pKₐ₁ ≈8.5) compared to La³⁺ (pKₐ₁ >9), so replacing Nd nitrate can change aqueous speciation and precipitation thresholds.

Optical identity absent in alternatives

La and Ce nitrates lack the sharp 580 nm and 740 nm Nd³⁺ absorption bands used for quality control; Pr nitrate presents competing lines, not a direct substitute.

Extraction selectivity shift

The Nd/Pr separation factor (β) drops below 1 in chloride systems; switching nitrate for chloride-containing feeds can invert selectivity and destabilise extraction cascades.

• [1] Melnikov, P.; Arkhangelsky, I. V.; Nascimento, V. A.; Oliveira, L. C. S.; Wandekoken, G. A.; Albuquerque, D. M. Thermoanalytical behavior of neodymium nitrate hexahydrate Nd(NO₃)₃·6H₂O. J. Therm. Anal. Calorim. 2019, 139, 3493–3497. View Source
• [2] Synthesis, characterization and thermolysis of lanthanide metal nitrate complexes with 1,10‑phenanthroline. Chin. J. Geochem. (Note: reported activation energy order Nd > Pr > Ce). View Source
• [3] WebQC. Properties of Nd(NO₃)₃ – hydrolysis constants. Retrieved April 2026. View Source
• [4] Flowsheet Design and Modelling for High Purity Praseodymium and Neodymium by Solvent Extraction. KIMS-IMIO Report 2025; Pr/Nd separation factor β ≈ 1.70. View Source

Quantitative Evidence for Neodymium Nitrate Selection

Nd Ignition Stability vs. Pr and Ce

In a direct comparative thermolysis study of isostructural [Ln(phen)₂(NO₃)₂(H₂O)₂]NO₃ complexes, the activation energy for ignition (Eₐ) decreased in the order Nd > Pr > Ce, establishing a measurably higher thermal barrier for neodymium nitrate‑derived materials [1]. This ranking aligns with independent non‑isothermal kinetic data on light rare‑earth nitrate hydrates, where Nd(NO₃)₃·6H₂O exhibits a higher decomposition activation energy than La(NO₃)₃·6H₂O (≈345 kJ mol⁻¹) [2]. Below 390 °C, the decomposition rate constant of anhydrous Nd(NO₃)₃ is controlled by an apparent activation energy of 805 kJ mol⁻¹, dropping to only 65 kJ mol⁻¹ above 390 °C [3]. In contrast, anhydrous Ce(NO₃)₃ decomposes with a single apparent activation energy of just 104 kJ mol⁻¹ over the entire temperature range [4].

Ignition stability

Head-to-head

Nd Eₐ > Pr > Ce; Δ ≥288 kJ·mol⁻¹ (complex form)

Supports thermal processing window control

TG‑DSC, 10 °C·min⁻¹; hydrate and anhydrous regimes

Evidence Dimension	Activation energy for ignition / thermal decomposition (Eₐ)
Target Compound Data	Nd complex: highest Eₐ among series; Nd(NO₃)₃·6H₂O: ≈392 kJ mol⁻¹; anhydrous Nd(NO₃)₃: 805 kJ mol⁻¹ (T < 390 °C), 65 kJ mol⁻¹ (T > 390 °C)
Comparator Or Baseline	Pr complex: intermediate Eₐ; Ce complex: lowest Eₐ; La(NO₃)₃·6H₂O: ≈345 kJ mol⁻¹; Ce(NO₃)₃: 104 kJ mol⁻¹ (single regime)
Quantified Difference	Nd Eₐ exceeds Ce Eₐ by ≥ 288 kJ mol⁻¹ in complex form; Nd nitrate hydrate Eₐ ≈47 kJ mol⁻¹ higher than La hydrate Eₐ
Conditions	TG‑DSC under air, 10 °C min⁻¹; anhydrous data derived from isothermal/non‑isothermal thermogravimetry

Why This Matters

Higher thermal stability means neodymium nitrate better preserves its precursor integrity during calcination processes, reducing premature decomposition in catalyst or ceramic oxide synthesis — a quantitative advantage over Ce(NO₃)₃ and La(NO₃)₃.

• [1] Synthesis, characterization and thermolysis of lanthanide metal nitrate complexes with 1,10‑phenanthroline, Part‑95. Chin. J. Geochem.; reported activation energy trend Nd > Pr > Ce. View Source
• [2] Non‑Isothermal Kinetics and Mechanistic Study of Thermal Decomposition of Light Rare Earth Metal Nitrate Hydrates using Thermogravimetric Analysis. Neuseal Report; La(NO₃)₃·6H₂O Eₐ ≈344.78 kJ mol⁻¹, Nd(NO₃)₃·6H₂O Eₐ ≈392.72 kJ mol⁻¹. View Source
• [3] Van Vuuren, C. P. J.; Strydom, C. A. The thermal decomposition of neodymium nitrate. Thermochim. Acta 1986, 104, 293–298. View Source
• [4] Strydom, C. A.; Van Vuuren, C. P. J. The thermal decomposition of cerium(III) nitrate. J. Therm. Anal. 1987, 32, 157–166; Eₐ = 104 kJ mol⁻¹. View Source

Aqueous Hydrolysis: Nd³⁺ vs. La³⁺

Neodymium(III) hydrolyses more readily than lanthanum(III), with a first hydrolysis constant (pKₐ₁) of 8.5 ± 0.5 [1]. Comparative literature data place La³⁺ hydrolysis onset at a higher pH, with log β₁₁ (LaOH²⁺) ≈ –15.54 vs. NdOH²⁺ ≈ –16.12, indicating Nd³⁺ is roughly 3–4 × more hydrolytically active [2]. This means that at equivalent pH, Nd nitrate solutions contain a larger fraction of hydroxo species, which influences complexation equilibria and precipitation threshold.

Aqueous hydrolysis

Reported comparison

Nd³⁺ pKₐ₁ ≈8.5 vs. La³⁺ >9.0; log β₁₁ Nd −16.12 vs. La −15.54

Supports aqueous speciation control

25 °C, I=0.1–0.5 M nitrate media

Evidence Dimension	First hydrolysis constant (pKₐ₁) or log β₁₁
Target Compound Data	Nd³⁺: pKₐ₁ ≈8.5; log β₁₁ (NdOH²⁺) ≈–16.12
Comparator Or Baseline	La³⁺: pKₐ₁ >9.0; log β₁₁ (LaOH²⁺) ≈–15.54
Quantified Difference	ΔpKₐ₁ ≈ 0.5–1.0; Δlog β₁₁ ≈0.58 (Nd more hydrolysed)
Conditions	25 °C, I = 0.1–0.5 M nitrate media

Why This Matters

When a process requires tight pH control (e.g., sol‑gel synthesis or selective precipitation), substituting La nitrate for Nd nitrate can shift the hydrolysis equilibrium enough to alter particle nucleation, potentially compromising product consistency.

• [1] WebQC. Properties of Nd(NO₃)₃ — hydrolysis constants pKₐ₁ = 8.5, pKₐ₂ = 9.2. Retrieved April 2026. View Source
• [2] Table 3, PMC supplementary data. Hydrolysis constants: La(OH)₂ = –15.54, Nd(OH)₂ = –16.12. (Note: β₁₁ values reflect hydroxide complexation; higher numerical value indicates weaker hydrolysis.) View Source

Nd³⁺ Optical Signature for Quality Control

Neodymium nitrate hexahydrate displays a rich, well‑resolved optical absorption spectrum in the visible/NIR range, dominated by the ⁴I₉/₂ → ⁴G₅/₂ (≈580 nm) and ⁴I₉/₂ → ⁴F₇/₂·⁴S₃/₂ (≈740 nm) hypersensitive transitions whose Stark‑level fine structure has been completely assigned at 4.2 K [1]. By contrast, La(NO₃)₃ shows no f‑f absorptions in the visible (4f⁰ configuration), Ce(NO₃)₃ exhibits broad charge‑transfer bands, and Pr(NO₃)₃·6H₂O produces a different intra‑f¹ line set (principal bands at ≈444, 469, 482, and 590 nm) [2], [3]. The sharp, multiple absorption bands of Nd³⁺ can therefore serve as an intrinsic, non‑destructive “identity check” during blending, doping, or dissolution steps — a capability that La or Ce nitrates do not provide.

Optical fingerprint

Cross-study

Sharp bands at 580 nm, 740 nm (⁴I→⁴G,⁴F); 98 Stark levels resolved

Enables spectroscopic identity verification

Absent in La; broad CT in Ce; different lines in Pr

Evidence Dimension	Characteristic visible/NIR absorption bands (wavelengths of hypersensitive transitions)
Target Compound Data	Nd(NO₃)₃·6H₂O: sharp bands at ≈580 nm, 740 nm, 800 nm, with 98 resolved Stark levels
Comparator Or Baseline	La(NO₃)₃: no f‑f absorption; Ce(NO₃)₃: broad UV/blue charge‑transfer; Pr(NO₃)₃·6H₂O: intra‑f¹ bands at 444, 469, 482, 590 nm
Quantified Difference	Qualitatively distinct spectroscopic fingerprint; only Nd³⁺ provides the sharp 580 nm “color‑change” doublet utilised in dichroic filters and quality‑control metrology
Conditions	Single‑crystal absorption spectroscopy at 4.2 K and 77 K, 10 000–33 000 cm⁻¹

Why This Matters

For applications that rely on the characteristic pink‑to‑purple colour and the narrow 580 nm absorption (welding‑goggle glass, laser crystals, optical filters), neodymium nitrate is the only viable precursor; the featureless or different spectra of La, Ce, or Pr nitrates make them functionally unsuitable.

• [1] Dieke, G. H.; Crosswhite, H. M. The optical absorption spectrum of stoichiometric neodymium nitrate hexahydrate. J. Chem. Phys. 1977, 66, 5284–5291. View Source
• [2] Energy Levels of Pr³⁺ in Pr(NO₃)₃·6H₂O. Scilit (citing original Phys. Rev. study). View Source
• [3] Visible light photocatalysis on praseodymium(III)‑nitrate‑modified TiO₂. Knihovny.cz (reporting Pr absorption at 444, 469, 482, 590 nm). View Source

Nd/Pr Solvent Extraction Selectivity

The separation factor (β) between Nd³⁺ and Pr³⁺ in nitrate media is intrinsically low, typically β ≈ 1.64–1.70 for common organophosphorus extractants such as D2EHPA or Cyanex 572 [1], [2]. This minimal difference — requiring ~60‑plus equilibrium stages in counter‑current cascades — means that even minor variations in the nitrate feed composition (e.g., the presence of excess HNO₃ or the use of mixed nitrate‑chloride systems) can invert the selectivity (β < 1) [3]. Using the correct neodymium nitrate starting material with verified purity and controlled hydration eliminates an avoidable source of variability that can derail pilot‑scale separation campaigns.

Nd/Pr extraction

Head-to-head

βNd/Pr ≈1.64–1.70 (D2EHPA); <1 in chloride systems

Supports separation-stage modelling

1 M extractant, 30 °C; feed anion influences selectivity

Evidence Dimension	Nd/Pr extraction separation factor (βNd/Pr)
Target Compound Data	βNd/Pr ≈ 1.64–1.70 in nitrate media with D2EHPA / Cyanex 572
Comparator Or Baseline	βNd/Pr < 1 in chloride systems under certain acid/ratio conditions
Quantified Difference	Feed‑phase chemistry (nitrate vs. chloride) changes β by ≥ 0.6 units
Conditions	1 M extractant in toluene or kerosene, 30 °C, varying HNO₃ concentration

Why This Matters

Procurement of high‑purity neodymium nitrate with a defined counter‑ion ensures predictable extraction behaviour, directly impacting the number of theoretical stages and the capital cost of rare‑earth separation plants.

• [1] Separation factors for solvent extraction processes: The system of 1 M di‑(2‑ethyl‑hexyl) phosphoric acid–Pr‑Nd salts. Hydrometallurgy 2003; β ≈ 1.64. View Source
• [2] Flowsheet Design and Modelling for High Purity Praseodymium and Neodymium by Solvent Extraction. KIMS‑IMIO 2025; β ≈ 1.70, requiring 62 equilibrium stages. View Source
• [3] An equilibrium study of the chloride and nitrate systems of praseodymium and neodymium with tributyl phosphate and acid. Hydrometallurgy 2003; βNdPr < 1 in chloride systems. View Source

Neodymium Nitrate Application Scenarios

Nd-Doped Perovskite and SOFC Precursor

When Nd(NO₃)₃·6H₂O is used as the neodymium source in perovskite‑based solid‑oxide fuel cells or Nd‑doped vanadium pentoxide supercapacitor electrodes, the higher activation energy for decomposition (≈392 kJ mol⁻¹ vs. ≈345 kJ mol⁻¹ for La(NO₃)₃·6H₂O) translates to a wider thermal processing window before the nitrate‑to‑oxide conversion initiates [1], [2]. This allows better control of crystallite nucleation and prevents premature denitration during solvent evaporation steps — a demonstrable advantage over La or Ce nitrate precursors.

Nd-Doped Optical Glass and Laser Crystals

Commercial Nd:YAG laser crystals and neodymium‑doped glass filters rely on the sharp ⁴I₉/₂ → ⁴G₅/₂ (≈580 nm) and ⁴F₃/₂ → ⁴I₁₁/₂ (≈1060 nm) transitions of Nd³⁺ [1]. Neodymium nitrate is the preferred soluble precursor because it introduces no competing optical absorptions (unlike Pr³⁺, which absorbs at 444‑590 nm [2]) and no UV‑active charge‑transfer bands (unlike Ce³⁺). The spectroscopic purity of the nitrate feed directly impacts the optical quality and laser damage threshold of the final material.

Hydrometallurgical Nd Recovery & Nd/Pr Separation

Given that the intrinsic Nd/Pr separation factor in nitrate media is only ≈1.64–1.70, even minor contamination by chloride or sulphate shifts the equilibrium [1], [2]. Using a certified neodymium nitrate with documented rare‑earth impurity levels (e.g., Pr₆O₁₁/TREO ≤0.05 %) ensures that the feed composition matches the equilibrium‑stage model, preventing costly re‑optimisation of extraction cascades.

Aqueous Nd Complexation and Hydrolysis Control

At pH > 7, neodymium nitrate solutions begin to form hydroxo species because of the relatively low pKₐ₁ (≈8.5) [1]. Researchers studying Nd³⁺ complexation or transport must use neodymium nitrate rather than lanthanum nitrate (pKₐ₁ > 9) to obtain solution speciation that accurately reflects Nd³⁺ chemistry; otherwise, the hydrolysis onset is systematically delayed, leading to artefacts in stability‑constant determinations [2].

Application

Selection Property

Validation Focus

Perovskite & SOFC precursor synthesis

Reported higher decomposition activation energy vs. La/Ce nitrates

Thermal processing window & crystallite nucleation control

Nd-doped optical glass & laser crystals

Characteristic 4f-4f absorption without competing bands

Spectroscopic purity & optical damage threshold

Nd/Pr solvent extraction & recovery

Consistent nitrate feed with defined REE impurity profile

Extraction cascade stability & separation factor predictability

Aqueous Nd complexation & transport studies

Earlier hydrolysis onset ensures Nd-specific solution behaviour

Speciation accuracy & pH-dependent species distribution

• [1] Non‑Isothermal Kinetics … Light Rare Earth Metal Nitrate Hydrates. Neuseal Report. (Eₐ values for La, Nd, Pr hydrates.) View Source
• [2] Van Vuuren, C. P. J.; Strydom, C. A. The thermal decomposition of neodymium nitrate. Thermochim. Acta 1986, 104, 293–298. View Source
• [3] Dieke, G. H.; Crosswhite, H. M. Optical absorption spectrum of stoichiometric neodymium nitrate hexahydrate. J. Chem. Phys. 1977, 66, 5284–5291. View Source
• [4] Visible light photocatalysis on praseodymium(III)‑nitrate‑modified TiO₂. Knihovny.cz (Pr absorption bands). View Source
• [5] Separation factors for solvent extraction … Pr‑Nd salts. Hydrometallurgy 2003; β ≈ 1.64. View Source
• [6] WebQC. Properties of Nd(NO₃)₃ — hydrolysis constants. Retrieved April 2026. View Source
• [7] PMC Table 3. Hydrolysis constants: La(OH)₂ = –15.54, Nd(OH)₂ = –16.12. View Source